4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone

• IUPAC Name: (2-chlorophenyl)-[4-(piperidine-1-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H22ClN3O2/c18-15-7-3-2-6-14(15)16(22)19-10-12-21(13-11-19)17(23)20-8-4-1-5-9-20/h2-3,6-7H,1,4-5,8-13H2
• InChI Key: PHBVLTZSHUMWAK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)N2CCN(CC2)C(=O)C3=CC=CC=C3Cl
• Molecular Formula: C17H22ClN3O2
• Molecular Weight: 335.8 g/mol

Description

4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone is a compound that features a piperazine ring and a piperidine ring, both of which are important structures in medicinal chemistry The presence of the 2-chlorophenyl group adds to its chemical diversity and potential biological activity

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone typically involves the reaction of 2-chlorobenzoyl chloride with piperazine and piperidine under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, with a base like triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is stirred at room temperature or slightly elevated temperatures to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the 2-chlorophenyl group, using nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.

Industry: Utilized in the production of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of 4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone involves its interaction with specific molecular targets in biological systems. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Piperazine derivatives: Compounds like aripiprazole and quetiapine, which also contain the piperazine ring.

Piperidine derivatives: Compounds like ranolazine and trimetazidine, which feature the piperidine ring.

Uniqueness

4-[(2-Chlorophenyl)carbonyl]piperazinyl piperidyl ketone is unique due to the combination of both piperazine and piperidine rings in its structure, along with the 2-chlorophenyl group. This unique structure contributes to its distinct chemical and biological properties, making it a valuable compound for research and development in various fields.